Cas no 2138020-56-9 (rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate)

• Product Name: rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate
• CAS No: 2138020-56-9
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6340801
• PubChem ID: 165970500
• Update Time: 2025-05-26

rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799436
• 2138020-56-9
• rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate

• Inchi： 1S/C14H23NO3/c1-9(2)6-12(16)11-7-10(11)8-15-13(17)18-14(3,4)5/h6,10-11H,7-8H2,1-5H3,(H,15,17)/t10-,11-/m1/s1
• InChI Key： DIAFZVRGFXCVDQ-GHMZBOCLSA-N
• SMILES： O=C(/C=C(\C)/C)[C@@H]1C[C@@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate

Recent Advances in the Study of rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate (CAS: 2138020-56-9)

The compound rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate (CAS: 2138020-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of the synthetic route for rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis method that significantly improved the yield and enantiomeric purity of the compound. The researchers employed a chiral auxiliary approach, which allowed for the selective formation of the desired (1R,2S) configuration. This advancement is critical for ensuring the reproducibility and scalability of the compound for further pharmacological studies.

In terms of biological activity, rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate has been investigated for its inhibitory effects on specific enzymatic targets. A recent preprint on bioRxiv highlighted its potent activity against a family of proteases involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the target enzymes. The results suggested that the cyclopropyl and carbamate moieties play a crucial role in stabilizing the enzyme-inhibitor complex, making it a promising candidate for anti-inflammatory drug development.

Another significant development is the exploration of rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate as a building block for more complex drug molecules. A research team at a leading pharmaceutical company reported the successful derivatization of the compound to create a library of analogs with enhanced pharmacokinetic properties. These analogs were screened for activity against a range of biological targets, with several showing improved selectivity and potency compared to the parent compound. This work underscores the versatility of rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate as a scaffold in drug discovery.

Despite these promising findings, challenges remain in the development of rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. However, the recent advancements in synthesis and biological evaluation provide a solid foundation for further research. The compound's unique structural features and demonstrated bioactivity make it a valuable subject of ongoing investigation in the chemical biology and medicinal chemistry communities.

In conclusion, rac-tert-butyl N-{[(1R,2S)-2-(3-methylbut-2-enoyl)cyclopropyl]methyl}carbamate (CAS: 2138020-56-9) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. The latest research highlights its potential as both a standalone therapeutic agent and a versatile scaffold for further derivatization. As studies continue to uncover its mechanisms of action and optimize its properties, this compound is poised to make significant contributions to the field of medicinal chemistry.